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Compound of Interest

Compound Name: 2-Butene-d8

Cat. No.: B13785275

Get Quote

In the landscape of modern chemical and pharmaceutical research, stable isotope-labeled

compounds are indispensable tools. The strategic replacement of hydrogen with its heavier,

stable isotope, deuterium, can profoundly influence a molecule's properties in a predictable

manner. This modification, known as deuteration, is not merely an academic exercise; it

provides critical advantages for enhancing metabolic stability, elucidating reaction mechanisms,

and, most importantly for analytical chemistry, serving as superior internal standards.[1][2]

(E)-2-Butene-d8, the fully deuterated analog of (E)-2-Butene, exemplifies the utility of such

compounds. While its primary application is not as a therapeutic agent itself, its role as a

reference material and internal standard is crucial for the accuracy and reproducibility of

quantitative analytical methods, particularly in mass spectrometry.[2][3]

Core Compound Properties and Identification
Accurate identification and understanding of a compound's physical properties are foundational

to its effective use. (E)-2-Butene-d8 is unambiguously identified by its CAS Registry Number.
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Identifier Value Source

Chemical Name
(E)-1,1,1,2,3,4,4,4-

octadeuteriobut-2-ene
PubChem[4]

CAS Number 1517-55-1 NIST[5], PubChem[4]

Molecular Formula C₄D₈ NIST[5]

Molecular Weight 64.1556 g/mol NIST[5]

64.16 g/mol PubChem[4]

Synonyms
(E)-2-Butene-d8, trans-2-

Butene-d8
PubChem[4]

Physicochemical Data
Detailed physicochemical data for the deuterated species is not extensively published.

However, its properties are expected to be very similar to its non-deuterated counterpart, (E)-2-

Butene (CAS: 624-64-6).[6] The primary difference lies in the vibrational frequency of the C-D

bond versus the C-H bond, which has minimal impact on bulk properties like boiling and

melting points but is the source of the critically important Kinetic Isotope Effect.[1]

Property (of (E)-2-Butene) Value Source

Molecular Weight 56.1063 g/mol NIST[7]

Boiling Point ~1 °C Wikipedia

Melting Point -106 °C Stenutz[8]

Density 0.604 g/mL Stenutz[8]

The Scientific Rationale: Why Use Deuterated
Standards?
The utility of (E)-2-Butene-d8 and other deuterated compounds is primarily rooted in two

principles: the Kinetic Isotope Effect (KIE) and their behavior in mass spectrometry.
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The Kinetic Isotope Effect (KIE)
The carbon-deuterium (C-D) bond is stronger and has a lower vibrational frequency than the

carbon-hydrogen (C-H) bond.[1] Consequently, chemical reactions that involve the cleavage of

a C-D bond in the rate-determining step proceed more slowly than those involving a C-H bond.

[1] In drug development, this effect is exploited to slow metabolic breakdown at specific sites,

potentially increasing a drug's half-life and reducing toxic metabolite formation.[9][10] While

(E)-2-Butene-d8 is not used therapeutically, this principle underpins the enhanced stability of

deuterated compounds.

The Ideal Internal Standard for Mass Spectrometry
In quantitative analysis, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), an internal standard (IS) is added at a known concentration to all samples, calibrators,

and quality controls. The IS corrects for variations in sample preparation, injection volume, and

ionization efficiency.

A deuterated compound is the "gold standard" for an IS for several reasons:

Co-elution: It is chemically identical to the non-deuterated analyte, meaning it has the same

chromatographic retention time. This ensures that both the analyte and the IS experience the

same matrix effects at the point of ionization.

Similar Ionization Efficiency: It ionizes with nearly identical efficiency to the analyte, ensuring

a consistent response ratio.

Mass Differentiation: It is easily distinguished from the analyte by the mass spectrometer due

to the mass difference between deuterium (2.014 amu) and hydrogen (1.008 amu). For

(E)-2-Butene-d8, the mass shift of +8 Da is significant and unambiguous.

Experimental Protocol: (E)-2-Butene-d8 as an
Internal Standard for Volatile Organic Compound
(VOC) Analysis by GC-MS
This protocol outlines the use of (E)-2-Butene-d8 as an internal standard for the quantification

of (E)-2-Butene in a gaseous matrix, such as environmental air or process gas samples, using
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Gas Chromatography-Mass Spectrometry (GC-MS).

Objective
To accurately quantify the concentration of (E)-2-Butene in a gaseous sample by using (E)-2-
Butene-d8 as an internal standard to correct for analytical variability.

Materials
Gas Sampling: Evacuated canisters (e.g., Summa canisters).

Gaseous Standards: Certified standard of (E)-2-Butene in nitrogen; Certified standard of

(E)-2-Butene-d8 in nitrogen.

Instrumentation: Gas Chromatograph with a suitable column (e.g., PLOT Q) coupled to a

Mass Spectrometer (GC-MS).

Gas Handling: Mass flow controllers, gas-tight syringes, dilution system.

Step-by-Step Methodology
Preparation of Internal Standard (IS) Stock:

A working stock of (E)-2-Butene-d8 is prepared by diluting the certified standard with high-

purity nitrogen to a concentration of approximately 10 ppm. This concentration should be

chosen to be in the mid-range of the expected analyte concentrations.

Preparation of Calibration Standards:

A series of calibration standards are prepared by spiking known amounts of the (E)-2-

Butene standard into evacuated canisters.

A fixed, known volume of the (E)-2-Butene-d8 internal standard stock is then added to

each calibration canister.

The canisters are then pressurized with nitrogen to a final pressure (e.g., 30 psi). This

creates a calibration curve ranging from, for example, 0.5 ppb to 50 ppb.

Sample Collection:
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Gaseous samples are collected in evacuated canisters at the sampling site.

Sample Preparation:

Prior to analysis, a fixed, known volume of the (E)-2-Butene-d8 internal standard stock is

spiked into each collected sample canister. This is the critical step where the IS is

introduced.

GC-MS Analysis:

Injection: A fixed volume of gas from each canister (calibrators, QCs, and samples) is

introduced into the GC-MS system via an automated sample introduction system.

Chromatography: The GC separates the volatile compounds. (E)-2-Butene and (E)-2-
Butene-d8 will co-elute.

Mass Spectrometry: The MS is operated in Selected Ion Monitoring (SIM) mode to

maximize sensitivity.

Monitor a characteristic ion for (E)-2-Butene (e.g., m/z 56).

Monitor a characteristic ion for (E)-2-Butene-d8 (e.g., m/z 64).

Data Processing and Quantification:

For each injection, integrate the peak area for the analyte ((E)-2-Butene) and the internal

standard ((E)-2-Butene-d8).

Calculate the Response Ratio (RR) for each calibrator: RR = Area_Analyte / Area_IS.

Construct a calibration curve by plotting the RR against the known concentration of the

analyte for each calibration standard. A linear regression with a weighting of 1/x is typically

used.

For the unknown samples, calculate their RR using the same formula.

Determine the concentration of (E)-2-Butene in the unknown samples by interpolating their

RR values from the calibration curve.
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Self-Validating System & Trustworthiness
This protocol incorporates a self-validating system. The consistent response of the internal

standard across all samples provides a check on the analytical process. If the IS area in one

sample is drastically different from the others, it signals a problem with that specific sample

(e.g., injection error, matrix suppression), allowing for its invalidation. The use of a multi-point

calibration curve and independently prepared quality control samples further ensures the

accuracy and reliability of the results.

Visualization of the Analytical Workflow
The following diagram illustrates the logical flow of using a deuterated internal standard in a

quantitative analytical workflow.
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1. Preparation Phase

2. IS Spiking

3. GC-MS Analysis

4. Data Processing
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Caption: Workflow for quantification using a deuterated internal standard.
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Conclusion
(E)-2-Butene-d8 is a powerful and essential tool for the modern analytical chemist. Its

properties as a stable, isotopically-labeled analog of (E)-2-Butene make it the ideal internal

standard for ensuring accuracy, precision, and reliability in quantitative GC-MS and LC-MS

analyses. Understanding the principles behind its use—namely, its co-elution with the analyte

and clear differentiation by mass—allows researchers and drug development professionals to

generate highly trustworthy data, which is the bedrock of scientific advancement and regulatory

compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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